A total synthesis of prostaglandin E1 and related substances via endo-bicyclohexane intermediates
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29690000303
Abstract
The first page of this article is displayed as the abstract.
![A total synthesis of prostaglandin E1 and related substances via endo-bicyclohexane intermediates](http://scimg.chem960.com/usr/1/C29690000303.jpg)
Recommended Literature
- [1] Low-molecular-mass iron in healthy blood plasma is not predominately ferric citrate†
- [2] First in situ1H NMR spectroscopic monitoring of manganese species in the MnIII(salen) + PhIO catalytic system
- [3] Inside front cover
- [4] Selectivity over coverage in de novo sequencing of IgGs†
- [5] The scattering of light in aqueous sodium silicate solutions
- [6] A method for calibrating measurement data of a micro air quality monitor based on MLR-BRT-ARIMA combined model
- [7] Enhanced catalytic and SERS performance of shape/size controlled anisotropic gold nanostructures†
- [8] Visible-light photoredox catalysis: direct synthesis of fused β-carbolines through an oxidation/[3 + 2] cycloaddition/oxidative aromatization reaction cascade in batch and flow microreactors†
- [9] Electrokinetic separation techniques for studying nano- and microplastics
- [10] Particle-based immunochemical separation of methicillin resistant Staphylococcus aureus with indirect electrochemical detection of labeling oligonucleotides
![Journal of the Chemical Society D: Chemical Communications](https://scimg.chem960.com/usr/1/C21969_0_1.jpg)
Journal Nameļ¼Journal of the Chemical Society D: Chemical Communications
Research Products
-
CAS no.: 12135-77-2
-
CAS no.: 140632-19-5
-
CAS no.: 1796-12-9